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Compound of Interest

Compound Name: SR8278

Cat. No.: B610980 Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of

SR8278, a synthetic antagonist of the nuclear heme receptor REV-ERB. Adherence to these

protocols is essential for maintaining a safe laboratory environment and ensuring regulatory

compliance. The following information is intended for researchers, scientists, and drug

development professionals who handle this compound.

Chemical and Safety Data Overview
SR8278 is a research chemical utilized in studies related to circadian rhythms and metabolism.

While not classified as acutely hazardous, proper handling and disposal are paramount. Below

is a summary of its key properties.
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Property Value Reference

Chemical Name

1,2,3,4-Tetrahydro-2-[[5-

(methylthio)-2-

thienyl]carbonyl]-3-

isoquinolinecarboxylic acid

ethyl ester

--INVALID-LINK--

Molecular Formula C₁₈H₁₉NO₃S₂ --INVALID-LINK--

Molecular Weight 361.5 g/mol --INVALID-LINK--

Appearance White to yellow-brown solid --INVALID-LINK--

Solubility

Soluble in DMSO (25 mg/mL),

DMF (15 mg/mL), and Ethanol

(15 mg/mL)

--INVALID-LINK--, --INVALID-

LINK--

Storage Store at -20°C --INVALID-LINK--

Step-by-Step Disposal Protocol for SR8278
The proper disposal route for SR8278 depends on its form (solid or solution) and local

institutional and environmental regulations. Under no circumstances should SR8278 or its

solutions be disposed of down the sanitary sewer.

Part 1: Disposal of Solid (Neat) SR8278 Waste
This procedure applies to expired or unwanted pure SR8278 powder.

Characterization: Classify waste SR8278 as non-hazardous chemical waste, unless mixed

with other hazardous materials.

Packaging:

Place the solid SR8278 in its original container or a new, clean, and compatible container.

Ensure the container is securely sealed.
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Label the container clearly as "Waste SR8278" and include the chemical formula and

quantity.

Storage:

Store the waste container in a designated hazardous waste accumulation area within the

laboratory.

Segregate from incompatible materials.

Collection:

Arrange for pickup by your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal contractor.

Part 2: Disposal of SR8278 Solutions (in DMSO or other
organic solvents)
This procedure is for solutions of SR8278, a common scenario in experimental settings.

Segregation:

Do not mix SR8278 solutions with other waste streams (e.g., aqueous waste, halogenated

solvents).

Solutions of SR8278 in DMSO or other flammable solvents should be collected as

flammable organic solvent waste.

Container Selection:

Use a designated, leak-proof, and chemically compatible container for flammable liquid

waste. The container should have a secure screw-top cap.

Do not use glass containers that are not plastic-coated, to minimize the risk of breakage.

Collection Procedure:
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Carefully pour the SR8278 solution into the designated waste container, avoiding

splashes.

Keep the container closed at all times, except when adding waste.

Do not overfill the container; leave adequate headspace (at least 10%) to allow for vapor

expansion.

Labeling:

Clearly label the waste container with "Hazardous Waste," "Flammable Liquid," and list all

chemical constituents by their full name (e.g., "Dimethyl Sulfoxide," "SR8278") and their

approximate concentrations.

Storage and Disposal:

Store the container in a designated satellite accumulation area, away from ignition

sources.

Schedule a pickup with your institution's EHS for proper disposal via incineration or other

approved methods for organic solvent waste.

Part 3: Disposal of Contaminated Labware
This applies to items such as pipette tips, centrifuge tubes, and gloves that have come into

contact with SR8278.

Solid Waste:

Collect all chemically contaminated solid waste (e.g., gloves, weigh boats, paper towels) in

a designated, lined container.

Label the container as "Chemically Contaminated Solid Waste."

Sharps:

Dispose of any contaminated sharps (e.g., needles, glass Pasteur pipettes) in a

designated, puncture-resistant sharps container labeled for chemically contaminated
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sharps.

Glassware:

Rinse contaminated glassware with a small amount of a suitable solvent (e.g., acetone,

ethanol) and collect the rinsate as flammable organic waste.

After decontamination, the glassware can be washed and reused. If the glassware is to be

discarded, it should be placed in a designated broken glass disposal box after

decontamination.

Disposal:

Manage the solid waste and sharps containers through your institution's EHS for proper

disposal.

SR8278 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

SR8278 and associated waste.
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SR8278 Disposal Workflow
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Caption: Decision tree for the proper segregation and disposal of SR8278 waste.

To cite this document: BenchChem. [SR8278: Comprehensive Disposal Procedures and
Safety Guidelines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610980#sr8278-proper-disposal-procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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